BE“GHE Foundational & Exploratory

Check Availability & Pricing

Toxicological data and safety profile of dihexyl
adipate.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dihexyl adipate

Cat. No.: B092136

Dihexyl Adipate: A Toxicological and Safety
Profile

An In-depth Technical Guide for Researchers and Drug Development Professionals

Dihexyl adipate (CAS No. 110-33-8), the diester of hexyl alcohol and adipic acid, is a chemical
compound used in various industrial applications. This technical guide provides a
comprehensive overview of the available toxicological data and safety profile of dihexyl
adipate to support its safe handling and use in research and development.

Acute Toxicity

Dihexyl adipate exhibits a low order of acute toxicity based on available data from studies in
rats and mice.

Oral Toxicity

Studies in rats indicate an oral LD50 of >5,000 mg/kg, suggesting a very low acute toxicity via
the oral route.[1] An oral LD50 in mice has been reported as 19,600 mg/kg.[2]

Inhalation Toxicity

An inhalation study in rats reported an LC50 of >5.7 mg/L for a 4-hour exposure, indicating low
acute toxicity via inhalation.[1]
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Dermal Toxicity

Specific quantitative dermal toxicity data for dihexyl adipate were not found in the reviewed
literature.

Table 1: Summary of Acute Toxicity Data for Dihexyl Adipate

] Route of ]
Species Endpoint Value Reference
Exposure
Rat Oral LD50 > 5,000 mg/kg [1]
Mouse Oral LD50 19,600 mg/kg [2]
Rat Inhalation (4h) LC50 > 5.7 mg/L [1]

Irritation and Sensitization

Based on the available information, dihexyl adipate is not considered to be a significant skin
or eye irritant, nor a skin sensitizer.

Skin Irritation

Dihexyl adipate is not classified as a skin irritant.[1]

Eye Irritation

Dihexyl adipate is not classified as an eye irritant.[1] General exposure may cause irritation to
the eyes, nose, and throat.[3]

Skin Sensitization

Dihexyl adipate is not considered to be a skin sensitizer.[1]

Repeated Dose Toxicity

Dihexyl adipate is not classified as a specific target organ toxicant following repeated
exposure.[1] However, detailed study reports on sub-chronic or chronic toxicity were not
available in the public domain.
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Genotoxicity

In vitro genotoxicity data suggests that dihexyl adipate is not genotoxic.[1] Specific details of
the assays conducted were not available in the reviewed literature.

Table 2: Summary of Genotoxicity Data for Dihexyl Adipate

Assay Type System Result Reference
In vitro Not specified Negative [1]
Carcinogenicity

Due to the lack of genotoxic potential, dihexyl adipate is not expected to have carcinogenic
properties.[1] No long-term carcinogenicity studies in animals were found in the reviewed
literature.

Reproductive and Developmental Toxicity

No data on the reproductive or developmental toxicity of dihexyl adipate were found in the
reviewed literature.

Experimental Protocols

While detailed experimental protocols for the toxicological studies on dihexyl adipate are not
publicly available, some studies were conducted following standardized guidelines.

Acute Oral Toxicity (as per OECD Test Guideline 401)

The acute oral toxicity of dihexyl adipate in rats was assessed based on OECD Test Guideline
401.[1] This guideline typically involves the administration of the test substance in graduated
doses to several groups of experimental animals. Observations of effects and mortality are
made over a period of time, typically 14 days. The LD50 is then calculated as the statistically
derived single dose of a substance that can be expected to cause death in 50% of the animals.
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Acute Oral Toxicity Study Workflow (OECD 401)
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Acute Oral Toxicity Experimental Workflow

Acute Inhalation Toxicity (as per OECD Test Guideline
403)

The acute inhalation toxicity study in rats was conducted in accordance with OECD Test
Guideline 403.[1] This guideline exposes animals to the test substance, typically as a gas,
vapor, or aerosol, for a defined period. The animals are then observed for a subsequent period
for signs of toxicity and mortality.

Safety Assessment Logic

The overall safety assessment of a chemical like dihexyl adipate follows a logical progression,
starting from acute toxicity and moving towards more complex endpoints. The available data for
dihexyl adipate allows for a partial assessment, with significant data gaps remaining.
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Safety Assessment Logic for Dihexyl Adipate
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Click to download full resolution via product page

Logical Flow of Dihexyl Adipate Safety Assessment

Conclusion and Data Gaps

Based on the available toxicological data, dihexyl adipate exhibits low acute toxicity via oral
and inhalation routes. It is not considered to be a skin or eye irritant, nor a skin sensitizer.
Furthermore, in vitro testing suggests it is not genotoxic, leading to the conclusion that it is
unlikely to be a carcinogen.
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However, significant data gaps exist in the toxicological profile of dihexyl adipate. There is a
lack of publicly available, detailed studies on repeated dose toxicity, reproductive toxicity, and
developmental toxicity. A comprehensive safety assessment would require further investigation
into these endpoints. Researchers and drug development professionals should exercise
appropriate caution and consider the need for further testing depending on the specific
application and potential for human exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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